N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide
• InChI: InChI=1S/C18H22N2O4/c1-20(2)13-8-6-12(7-9-13)19-18(21)14-10-16(23-4)17(24-5)11-15(14)22-3/h6-11H,1-5H3,(H,19,21)
• InChI Key: AEMPSERMEQEPEV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2OC)OC)OC
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide, also known as DMPT, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields, including agriculture, aquaculture, and medicine.

Mechanism of Action

The exact mechanism of action of N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide is not fully understood, but it is believed to act on the central nervous system by increasing the levels of neurotransmitters such as dopamine and serotonin. N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide may also affect the expression of genes involved in various physiological processes, including growth and metabolism.
Biochemical and Physiological Effects
N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects, including increased growth hormone secretion, improved feed intake and conversion, enhanced immune function, and reduced stress response. These effects have been observed in various animal species, including pigs, chickens, and fish.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide has several advantages for use in lab experiments, including its stability, ease of administration, and low toxicity. However, its effects may vary depending on the species and experimental conditions used, and further research is needed to fully understand its mechanisms and potential applications.

Future Directions

There are several potential future directions for research on N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide. These include investigating its effects on other physiological processes, such as reproduction and metabolism, exploring its potential therapeutic applications in humans, and developing more efficient synthesis methods to improve its availability and affordability. Additionally, further research is needed to fully understand the mechanisms of action of N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide and its potential interactions with other compounds.

Synthesis Methods

N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide can be synthesized through a multi-step process that involves the reaction of 4-(dimethylamino)aniline with 2,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide in a high yield.

Scientific Research Applications

N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide has been studied extensively for its potential applications in various fields. In agriculture, N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide has been shown to improve the growth performance and feed conversion efficiency of animals such as pigs, chickens, and fish. In aquaculture, N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide has been used as a feeding stimulant to increase the appetite of fish and enhance their growth. In medicine, N-[4-(dimethylamino)phenyl]-2,4,5-trimethoxybenzamide has been investigated for its potential therapeutic effects on various conditions such as depression, anxiety, and cancer.